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Compound of Interest

Compound Name: RPR132595A-d3

Cat. No.: B563873

For laboratory professionals engaged in drug development and scientific research, the proper
handling and disposal of chemical compounds is a critical component of ensuring a safe and
compliant work environment. This document provides detailed procedural guidance for the safe
disposal of RPR132595A-d3, a deuterated analog of Vitamin D3.

Compound ldentification and Hazards:

RPR132595A-d3 is identified as Vitamin D3-d3.[1] It is imperative to recognize the significant
health risks associated with this compound. According to available safety data, Vitamin D3-d3
is classified with the following hazards:

o Acute Toxicity: Toxic if swallowed or in contact with skin and fatal if inhaled.[1]
o Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[1]

o Specific Target Organ Toxicity: Causes damage to organs through prolonged or repeated
exposure.[1]

Due to these serious hazards, RPR132595A-d3 must be managed as hazardous waste.
Standard laboratory best practices for handling potent compounds should be strictly followed,
including the use of personal protective equipment (PPE) such as safety goggles, lab coats,
and chemical-resistant gloves.[2] All handling of this compound should be conducted within a
certified chemical fume hood to prevent inhalation.
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Quantitative Hazard Data

For quick reference, the following table summarizes the key hazard classifications for Vitamin
D3-d3.

Hazard Statement GHS Code Classification
Toxic if swallowed H301 Acute toxicity, oral (Danger)
Toxic in contact with skin H311 Acute toxicity, dermal (Danger)
. Acute toxicity, inhalation
Fatal if inhaled H330
(Danger)
Suspected of damaging fertility H361 Reproductive toxicity
or the unborn child (Warning)

Causes damage to organs N o
Specific target organ toxicity,
through prolonged or repeated H372
repeated exposure (Danger)
exposure

Source: PubChem CID 117064495[1]

Experimental Protocol: Disposal of RPR132595A-d3

The following protocol outlines the step-by-step procedure for the safe disposal of
RPR132595A-d3 waste. This procedure is based on general guidelines for the disposal of
hazardous and deuterated chemical waste. Crucially, always consult your institution's
Environmental Health and Safety (EHS) department for specific disposal procedures and
requirements, as local regulations may vary.[2]

Materials:
» Designated, sealed, and clearly labeled hazardous waste container.

o Appropriate solvent for rinsing (e.g., ethanol or as specified in the compound's Safety Data
Sheet).

o Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.
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e Chemical fume hood.
Procedure:
o Waste Segregation:

o Collect all waste materials containing RPR132595A-d3, including residual compound,
solutions, and contaminated consumables (e.g., pipette tips, weighing paper), in a
dedicated hazardous waste container.[2][3]

o This waste stream must be kept separate from other chemical wastes to avoid unintended
reactions and to ensure proper disposal.[4]

o Container Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name "RPR132595A-d3 (Vitamin D3-d3)," and the associated hazard symbols (e.g., toxic,
health hazard).

o Disposal of Empty Containers:

o Empty containers that originally held RPR132595A-d3 must be decontaminated before
being discarded as regular laboratory waste.[2]

o Triple-rinse the empty container with a suitable solvent.[2]

o Collect the rinsate (the solvent used for rinsing) and add it to the designated hazardous
waste container for RPR132595A-d3.[2]

o After triple-rinsing, deface the original label on the container and dispose of it according to
your institution's guidelines for non-hazardous laboratory glass or plastic.

e Waste Storage and Collection:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area until it is collected by your institution's EHS or a licensed hazardous waste disposal

service.
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o Follow all institutional guidelines for the storage of hazardous waste.

o Documentation:

o Maintain accurate records of the amount of RPR132595A-d3 waste generated, as
required by your institution and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
RPR132595A-d3.
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Caption: Disposal workflow for RPR132595A-d3 from generation to final pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d3]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

